4-Methylumbelliferyl-galactopyranoside
4-Methylumbelliferyl-galactopyranoside
Fluorescent substrate for detecting β-galactosidase in cell extracts and purified enzyme preparations using a fluorescence microplate reader or fluorometer. This substrate yields a water-soluble blue fluorescent coumarin fluorophore upon cleavage.
4-Methylumbelliferyl-β-D-galactoside (MUG) is a fluorogenic substrate for β-galactosidase (β-gal). Hydrolysis of MUG by β-gal releases the fluorescent moiety 4-MU, which displays a pH-dependent excitation maximum of 330, 370, and 385 nm at pH 4.6, 7.4, and 10.4, respectively, and an emission maximum between 445-454 nm. MUG has been used to detect β-gal activity in intact bacteria, yeast, and mammalian cells.
4-methylumbelliferyl beta-D-galactoside is a beta-D-galactoside having a 4-methylumbelliferyl substituent at the anomeric position. It has a role as a chromogenic compound. It is a member of coumarins, a monosaccharide derivative and a beta-D-galactoside. It derives from a 4-methylumbelliferone.
4-Methylumbelliferyl-β-D-galactoside (MUG) is a fluorogenic substrate for β-galactosidase (β-gal). Hydrolysis of MUG by β-gal releases the fluorescent moiety 4-MU, which displays a pH-dependent excitation maximum of 330, 370, and 385 nm at pH 4.6, 7.4, and 10.4, respectively, and an emission maximum between 445-454 nm. MUG has been used to detect β-gal activity in intact bacteria, yeast, and mammalian cells.
4-methylumbelliferyl beta-D-galactoside is a beta-D-galactoside having a 4-methylumbelliferyl substituent at the anomeric position. It has a role as a chromogenic compound. It is a member of coumarins, a monosaccharide derivative and a beta-D-galactoside. It derives from a 4-methylumbelliferone.
Brand Name:
Vulcanchem
CAS No.:
6160-78-7
VCID:
VC20785946
InChI:
InChI=1S/C16H18O8/c1-7-4-12(18)23-10-5-8(2-3-9(7)10)22-16-15(21)14(20)13(19)11(6-17)24-16/h2-5,11,13-17,19-21H,6H2,1H3/t11-,13+,14+,15-,16-/m1/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C16H18O8
Molecular Weight:
338.31 g/mol
4-Methylumbelliferyl-galactopyranoside
CAS No.: 6160-78-7
Cat. No.: VC20785946
Molecular Formula: C16H18O8
Molecular Weight: 338.31 g/mol
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Specification
| Description | Fluorescent substrate for detecting β-galactosidase in cell extracts and purified enzyme preparations using a fluorescence microplate reader or fluorometer. This substrate yields a water-soluble blue fluorescent coumarin fluorophore upon cleavage. 4-Methylumbelliferyl-β-D-galactoside (MUG) is a fluorogenic substrate for β-galactosidase (β-gal). Hydrolysis of MUG by β-gal releases the fluorescent moiety 4-MU, which displays a pH-dependent excitation maximum of 330, 370, and 385 nm at pH 4.6, 7.4, and 10.4, respectively, and an emission maximum between 445-454 nm. MUG has been used to detect β-gal activity in intact bacteria, yeast, and mammalian cells. 4-methylumbelliferyl beta-D-galactoside is a beta-D-galactoside having a 4-methylumbelliferyl substituent at the anomeric position. It has a role as a chromogenic compound. It is a member of coumarins, a monosaccharide derivative and a beta-D-galactoside. It derives from a 4-methylumbelliferone. |
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| CAS No. | 6160-78-7 |
| Molecular Formula | C16H18O8 |
| Molecular Weight | 338.31 g/mol |
| IUPAC Name | 4-methyl-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one |
| Standard InChI | InChI=1S/C16H18O8/c1-7-4-12(18)23-10-5-8(2-3-9(7)10)22-16-15(21)14(20)13(19)11(6-17)24-16/h2-5,11,13-17,19-21H,6H2,1H3/t11-,13+,14+,15-,16-/m1/s1 |
| Standard InChI Key | YUDPTGPSBJVHCN-DZQJYWQESA-N |
| Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)O |
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